6-Chloro-4-cyclopropoxynicotinamide

• Molecular Formula: C9H9ClN2O2
• Molecular Weight: 212.63 g/mol
• SMILES: C1CC1OC2=CC(=NC=C2C(=O)N)Cl
• InChI: InChI=1S/C9H9ClN2O2/c10-8-3-7(14-5-1-2-5)6(4-12-8)9(11)13/h3-5H,1-2H2,(H2,11,13)
• InChIKey: PJNBVJRYMVJGDK-UHFFFAOYSA-N

6-Chloro-4-cyclopropoxynicotinamide: Physicochemical & Sourcing Profile

6-Chloro-4-cyclopropoxynicotinamide is a disubstituted nicotinamide derivative bearing a chloro substituent at the 6-position and a cyclopropoxy group at the 4-position of the pyridine ring, with the molecular formula C9H9ClN2O2 and a molecular weight of 212.63 g/mol . The canonical SMILES string, NC(=O)c1cnc(Cl)cc1OC1CC1, confirms the connectivity pattern that distinguishes it from its N‑cyclopropyl regioisomer . This compound is predominantly sourced as a specialty chemical intermediate or a screening‑deck component from research chemical suppliers, with typical purity specifications of ≥95% .

Regioisomer

6‑chloro‑4‑cyclopropoxy substitution verified by SMILES

Sourcing

Specialty intermediate / screening‑deck component

Purity

≥95% (supplier specification, lot‑dependent)

6-Chloro-4-cyclopropoxynicotinamide: Non-Interchangeability with Analogs

Although several 4-cyclopropoxynicotinamide and 6-chloronicotinamide derivatives are commercially available, subtle positional variations on the pyridine ring fundamentally alter electronic distribution, steric accessibility, and hydrogen‑bonding patterns. The 6-chloro substitution in the target compound generates a different σ‑hole potential and dipole orientation compared with the 2-chloro isomer [1], which can affect regioselective metalation, cross‑coupling reactivity, and target‑engagement geometry. Similarly, replacing the 4‑cyclopropoxy group with a simple alkoxy or amino moiety reshapes LogP and the solvation‑desolvation penalty, changing both biochemical assay performance and ADME properties [2]. These structural divergences mean that even isomers with identical molecular weights (e.g., 2‑chloro-4‑cyclopropoxynicotinamide, MW 212.63 ) cannot be assumed to behave interchangeably in biological screens or subsequent synthetic elaborations.

2‑Chloro isomer

Alters σ‑hole potential and regioselectivity in metal‑catalyzed couplings; class‑level pyridine reactivity may shift away from predicted 6‑position selectivity.

N‑Cyclopropyl regioisomer

Replaces ether oxygen with amide‑linked cyclopropyl, reducing H‑bond acceptor count and increasing predicted LogP by ~0.3–0.8 units; assay‑compatible solubility and non‑specific binding profiles may differ.

Vendor purity without COA

Catalog purity (≥95%) is not independently verified; lot‑specific impurity profiles cannot be inferred, limiting direct substitution without analytical confirmation.

• [1] Brown, D. G.; Boström, J. Analysis of Past and Present Synthetic Methodologies on Medicinal Chemistry: Where Have All the New Reactions Gone? J. Med. Chem. 2016, 59 (10), 4443–4458. (Review discussing impact of positional isomerism on reactivity.) View Source
• [2] Meanwell, N. A. Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chem. Res. Toxicol. 2011, 24 (9), 1420–1456. (Class‑level analysis of substituent effects on ADME.) View Source

6-Chloro-4-cyclopropoxynicotinamide: Quantitative Differentiation Evidence

Positional Isomerism: 6- vs. 2-Chloro Reactivity

The 6-chloro substituent in 6-chloro-4-cyclopropoxynicotinamide is para to the pyridine nitrogen and ortho to the carboxamide, creating a reactive center for nucleophilic aromatic substitution (SNAr) that is electronically distinct from the 2-chloro isomer, where the chlorine is positioned ortho to both the nitrogen and the cyclopropoxy group [1]. In the 2‑chloro isomer (CAS 1243326-37-5, MW 212.63), the LUMO coefficient at C‑2 is higher than at C‑6, leading to faster SNAr rates with amines but poorer regioselectivity in metal‑catalyzed cross‑couplings compared with the 6‑chloro analogue [1]. No direct experimental rate‑constant comparison was identified in the literature for this specific pair; the differentiation is inferred from established pyridine reactivity principles (Class‑level inference).

6‑ vs 2‑Cl reactivity

Class‑level inference

6‑chloro predicted to favor selective Pd coupling vs 2‑chloro isomer; no kinetic data available

Synthetic intermediate selection context

Based on LUMO coefficient arguments; experimental rate constants needed

Evidence Dimension	Predicted relative SNAr reactivity and cross‑coupling regioselectivity
Target Compound Data	6‑chloro position predicted to favor selective Pd‑catalyzed coupling at C‑6 (Class‑level inference: no measured kobs available)
Comparator Or Baseline	2‑Chloro-4-cyclopropoxynicotinamide (CAS 1243326-37-5)
Quantified Difference	Positional isomer; no quantitative kinetic data identified in primary literature
Conditions	Pyridine ring electronic structure analysis based on calculated LUMO coefficients (Class‑level inference)

Why This Matters

Procurement decisions for synthetic intermediate use should anticipate different activation and protection requirements between the two chloro isomers.

• [1] Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, 2010; Chapter 5 (Pyridines: Reactions). (Authoritative textbook describing positional reactivity differences in substituted pyridines.) View Source

4-Cyclopropoxy vs. N-Cyclopropyl Substitution

The target compound contains a 4‑cyclopropoxy O‑linked substituent (H‑bond acceptor count = 4, donors = 1) , whereas 6‑chloro‑N‑cyclopropylnicotinamide (CAS 585544-22-5) bears the cyclopropyl group on the amide nitrogen (H‑bond acceptor count = 3, donors = 1) [1]. The additional ether oxygen in the target compound is expected to increase aqueous solubility and lower LogP by approximately 0.5–0.8 log units relative to the N‑cyclopropyl isomer, based on fragment‑based additive models [2]. No experimentally determined LogP or solubility data for either compound were found in the literature; the differentiation relies on in silico prediction (Supporting evidence).

Cyclopropoxy vs N‑cyclopropyl

Supporting evidence

ΔLogP ≈ 0.3–0.8 (in silico); ΔHBA = +1

Physicochemical differentiation context

No experimental LogP or solubility data; in silico estimate only

Evidence Dimension	Predicted LogP and hydrogen‑bond acceptor count
Target Compound Data	Calculated HBA = 4; predicted LogP ≈ 1.2–1.5 (Supporting evidence: in silico estimate, no experimental data)
Comparator Or Baseline	6‑Chloro‑N‑cyclopropylnicotinamide (CAS 585544-22-5; HBA = 3; predicted LogP ≈ 1.7–2.0)
Quantified Difference	Estimated ΔLogP ≈ 0.3–0.8 (in silico); ΔHBA = +1
Conditions	Fragment‑based LogP calculation; no experimental shake‑flask or chromatographic data available

Why This Matters

When screening for biological targets where permeability–solubility balance is critical, the two regioisomers are likely to exhibit substantially different assay‑compatible concentration ranges and non‑specific binding profiles.

• [1] PubChem. 6-Chloro-N-cyclopropylnicotinamide (CID 2779153). https://pubchem.ncbi.nlm.nih.gov/compound/2779153 (accessed 2026-04-27). View Source
• [2] Mannhold, R.; Poda, G. I.; Ostermann, C.; Tetko, I. V. Calculation of Molecular Lipophilicity: State‑of‑the‑Art and Comparison of LogP Methods on more than 96,000 Compounds. J. Pharm. Sci. 2009, 98 (3), 861–893. (Benchmarking of in silico LogP prediction methods.) View Source

Commercial Availability & Purity

Both 6-chloro-4-cyclopropoxynicotinamide and its 2‑chloro positional isomer are listed in catalogs of multiple research chemical suppliers (AKSci, Leyan, ChemScence) . The 6‑chloro isomer (CAS 1243381-83-0) is typically offered at ≥95% purity, while the 2‑chloro isomer (CAS 1243326-37-5) is listed at 98% purity by at least one vendor . However, these purity figures represent batch‑specific specifications rather than independently verified lot‑release data, and no head‑to‑head purity comparison using identical analytical methods has been published (Supporting evidence).

Vendor purity specs

Data to verify

≥95% (target) vs 98% (2‑Cl isomer); method undisclosed

Lot‑specific identity confirmation required

No head‑to‑head COA or published comparative analysis

Evidence Dimension	Vendor‑stated purity specification
Target Compound Data	≥95% (AKSci catalog specification; no COA publicly available for independent verification)
Comparator Or Baseline	2‑Chloro-4-cyclopropoxynicotinamide (Leyan catalog: 98%)
Quantified Difference	Vendor‑reported purity differs by ≤3 percentage points; analytical method not disclosed
Conditions	Commercial supplier catalog specifications (accessed 2026‑04‑27)

Why This Matters

For lead‑optimization workflows requiring strict impurity profiling, procurement must request lot‑specific certificates of analysis; isomer identity and purity cannot be reliably inferred from catalog listings alone.

6-Chloro-4-cyclopropoxynicotinamide: Application Scenarios

Regioselective Cross-Coupling at 6-Position

The 6‑chloro substitution provides a predicted higher selectivity for palladium‑catalyzed Suzuki or Buchwald–Hartwig couplings compared with the 2‑chloro isomer, making this compound a preferred scaffold when further elaboration at the C‑6 position is desired [1]. Users should verify regiochemical outcome experimentally before scaling, as the prediction is based on class‑level pyridine reactivity models [1].

NNMT & Kinase Inhibitor Libraries

Nicotinamides with 4‑alkoxy-6‑halo substitution have been explored as nicotinamide N‑methyltransferase (NNMT) and kinase inhibitor scaffolds [2]. The 4‑cyclopropoxy group introduces a conformationally constrained ether that can occupy a hydrophobic pocket while preserving the carboxamide hydrogen‑bonding motif, a feature absent in the unsubstituted 6‑chloronicotinamide [2]. Initial screening data for this specific compound remain unpublished, so researchers should include appropriate positive controls and confirm target engagement independently.

Comparative Profiling of Nicotinamide Isomers

Because experimentally determined LogP, solubility, and permeability data are absent for both the 6‑chloro and 2‑chloro isomers, a side‑by‑side experimental profiling study (shake‑flask LogP, kinetic solubility, PAMPA) would generate valuable structure–property relationship (SPR) data for the medicinal chemistry community. The predicted ΔLogP of 0.3–0.8 units between the 6‑chloro O‑cyclopropyl and N‑cyclopropyl regioisomers [3] warrants experimental validation.

Protection-Free Amide Coupling

The unsubstituted carboxamide group permits direct amide coupling or activation without the need for orthogonal protecting‑group strategies, a practical advantage over N‑alkylated nicotinamide analogues that require deprotection steps. This feature simplifies reaction telescoping in multi‑step synthesis campaigns [1].

Application

Selection Property

Validation Focus

Regioselective C–6 coupling

6‑Chloro positional reactivity (class‑level)

Experimental regiochemical outcome

NNMT/kinase inhibitor screening

Conformationally constrained 4‑cyclopropoxy ether

Target engagement confirmation

Isomer property profiling

Predicted LogP/HBA differences

Experimental LogP & solubility

Telescoped synthesis

Unsubstituted carboxamide group

Coupling efficiency without protection

• [1] Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, 2010; Chapter 5 (Pyridines: Reactions). View Source
• [2] Kannt, A.; Rajagopal, S.; Hallur, M. S.; et al. Novel Inhibitors of Nicotinamide N‑Methyltransferase (NNMT) for the Treatment of Metabolic Disorders. WO 2015/140133 A1 (Patent application describing SAR of 6‑substituted nicotinamide NNMT inhibitors). View Source
• [3] Mannhold, R.; Poda, G. I.; Ostermann, C.; Tetko, I. V. Calculation of Molecular Lipophilicity: State‑of‑the‑Art and Comparison of LogP Methods on more than 96,000 Compounds. J. Pharm. Sci. 2009, 98 (3), 861–893. View Source